Cas no 1789-84-0 (2-[10,10-dioxo-3-(trifluoromethyl)-10$l^{6}-thia-7,9-diazabicyclo[4.4.0]deca-2,4,11-trien-7-yl]ethanol)

2-[10,10-dioxo-3-(trifluoromethyl)-10$l^{6}-thia-7,9-diazabicyclo[4.4.0]deca-2,4,11-trien-7-yl]ethanol structure
1789-84-0 structure
Product Name:2-[10,10-dioxo-3-(trifluoromethyl)-10$l^{6}-thia-7,9-diazabicyclo[4.4.0]deca-2,4,11-trien-7-yl]ethanol
CAS No:1789-84-0
MF:C10H11F3N2O3S
MW:296.266151666641
CID:230725
PubChem ID:74521
Update Time:2025-04-19

2-[10,10-dioxo-3-(trifluoromethyl)-10$l^{6}-thia-7,9-diazabicyclo[4.4.0]deca-2,4,11-trien-7-yl]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-7-(trifluoromethyl)-4H-1,2,4-benzothiadiazine-4-ethanol 1,1-dioxide
    • 2-[1,1-dioxo-7-(trifluoromethyl)-2,3-dihydro-1λ<sup>6</sup>,2,4-benzothiadiazin-4-yl]ethanol
    • 2-[1,1-dioxido-7-(trifluoromethyl)-2,3-dihydro-4H-1,2,4-benzothiadiazin-4-yl]ethanol
    • UNII-A3DN7EZR2Q
    • A3DN7EZR2Q
    • NS00048505
    • DTXSID60170612
    • 4h-1,2,4-benzothiadiazine-4-ethanol, 2,3-dihydro-7-(trifluoromethyl)-, 1,1-dioxide
    • 2-[1,1-Dioxo-7-(trifluoromethyl)-2,3-dihydrobenzo[e][1,2,4]thiadiazin-4-yl]ethanol
    • 2-(1,1-DIOXO-7-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1.LAMBDA.6,2,4-BENZOTHIADIAZIN-4-YL)ETHANOL
    • EINECS 217-256-6
    • 2-[1,1-dioxo-7-(trifluoromethyl)-2,3-dihydro-1lambda6,2,4-benzothiadiazin-4-yl]ethanol
    • 1789-84-0
    • 2-[10,10-dioxo-3-(trifluoromethyl)-10$l^{6}-thia-7,9-diazabicyclo[4.4.0]deca-2,4,11-trien-7-yl]ethanol
    • Inchi: 1S/C10H11F3N2O3S/c11-10(12,13)7-1-2-8-9(5-7)19(17,18)14-6-15(8)3-4-16/h1-2,5,14,16H,3-4,6H2
    • InChI Key: OAPYSZQSGQYCSZ-UHFFFAOYSA-N
    • SMILES: S1(C2C=C(C(F)(F)F)C=CC=2N(CCO)CN1)(=O)=O

Computed Properties

  • Exact Mass: 296.04433
  • Monoisotopic Mass: 296.04424788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 69.64
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